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Compound of Interest

2-(Thiophen-2-ylsulfanyl)-
Compound Name:
ethylamine
CAS No.: 57713-47-0
Cat. No.: B3272981
\ J

A Note on the Target Compound: This guide addresses the synthesis, properties, and
applications of 2-(Thiophen-2-yl)ethylamine (CAS No: 30433-91-1). The initial request for "2-
(Thiophen-2-ylsulfanyl)-ethylamine" did not yield a specific CAS number or substantial
technical data in publicly available scientific databases, suggesting it is a less common or novel
compound. The key structural difference is the linkage between the thiophene ring and the
ethylamine moiety: a direct carbon-carbon bond in the documented compound versus a
thioether (sulfur) linkage in the requested structure. This guide focuses on the well-
characterized and widely utilized analogue to provide a robust and data-supported resource for
researchers.

Introduction to 2-(Thiophen-2-yl)ethylamine: A
Versatile Heterocyclic Building Block

2-(Thiophen-2-yl)ethylamine, also known as 2-thiopheneethylamine, is an aromatic amine that
has garnered significant attention in medicinal chemistry and materials science.[1] Its structure,
which features a thiophene ring attached to an ethylamine group, makes it a valuable
intermediate in the synthesis of a wide range of biologically active molecules and functional
materials.[2] The thiophene moiety, a five-membered aromatic heterocycle containing a sulfur
atom, is a well-established pharmacophore in drug discovery, often serving as a bioisostere for
a benzene ring.[3] This guide provides a comprehensive overview of the chemical properties,
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synthesis, and key applications of 2-(Thiophen-2-yl)ethylamine for professionals in drug
development and scientific research.

Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and safety profile of a compound
Is paramount for its effective and safe use in a research setting.

Table 1: Physicochemical Properties of 2-(Thiophen-2-

yl)ethylamine
Property Value
CAS Number 30433-91-1
Molecular Formula CeHoNS[4]
Molecular Weight 127.21 g/mol [1][4]
Appearance Colorless to yellow liquid[5]
Boiling Point 200-201 °C at 750 mmHg (lit.)[1][5]
Density 1.087 g/mL at 25 °C (lit.)[1][5]
Refractive Index n20/D 1.551 (lit.)[1][5]
SMILES String NCCclcccsl
INChl Key HVLUYXIJZLDNIS-UHFFFAOYSA-N[4]

Safety and Handling

2-(Thiophen-2-yl)ethylamine is classified as harmful and an irritant.[5] Appropriate personal
protective equipment (PPE), including eye shields, face shields, and gloves, should be worn
when handling this compound. It is harmful if swallowed, in contact with skin, or if inhaled, and
causes skin, eye, and respiratory irritation.[5]

Table 2: GHS Hazard and Precautionary Statements
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Code Statement

Harmful if swallowed, in contact with skin or if

H302+H312+H332 )
inhaled
H315 Causes skin irritation
H319 Causes serious eye irritation
H335 May cause respiratory irritation
Avoid breathing
P261 _
dust/fume/gas/mist/vapors/spray
280 Wear protective gloves/protective clothing/eye
protection/face protection
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Synthesis of 2-(Thiophen-2-yl)ethylamine

Several synthetic routes to 2-(Thiophen-2-yl)ethylamine have been reported, with the choice of
method often depending on the desired scale, available starting materials, and safety
considerations. A common and effective laboratory-scale synthesis involves the reduction of an
intermediate oxime.[6]

Synthetic Workflow Diagram
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Caption: A common synthetic route to 2-(Thiophen-2-yl)ethylamine.
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Detailed Experimental Protocol: Synthesis via Oxime
Reduction

This protocol is a composite of established methods for the synthesis of 2-(thiophen-2-

yl)ethylamine from 2-thiophene ethanol.[7]

o Oxidation of 2-Thiophene Ethanol to 2-Thiopheneacetaldehyde:

In a round-bottom flask under an inert atmosphere, suspend a suitable oxidizing agent
(e.g., pyridinium chlorochromate, PCC, on a silica gel support) in a dry, non-polar solvent
like dichloromethane.

Slowly add a solution of 2-thiophene ethanol in the same solvent to the stirred suspension
at room temperature.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is
consumed.

Upon completion, filter the reaction mixture to remove the oxidant, and wash the filtrate
with water.

Concentrate the organic layer to yield crude 2-thiopheneacetaldehyde.

Formation of 2-Thiopheneacetaldehyde Oxime:

o Dissolve the crude 2-thiopheneacetaldehyde in ethanol.

Slowly add an aqueous solution of hydroxylamine hydrochloride at room temperature and
continue to stir for approximately one hour.

Remove the ethanol under reduced pressure.
Extract the aqueous residue with dichloromethane.

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to
obtain 2-thiopheneacetaldehyde oxime.

e Reduction to 2-(Thiophen-2-yl)ethylamine:
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o In areaction vessel, dissolve the 2-thiopheneacetaldehyde oxime in a suitable solvent
such as tetrahydrofuran.

o Add a reducing system, for example, a mixture of sodium borohydride (NaBHa), copper
sulfate (CuS0Oa), and a solid support like Amberlyst-15 resin, while maintaining a low
temperature (e.g., 0°C).

o After the addition is complete, allow the reaction to warm to room temperature and monitor
its progress with TLC.

o Once the reaction is complete, filter the mixture and add water and ethyl acetate.

o Separate the organic layer and purify by distillation under reduced pressure to obtain 2-
(thiophen-2-yl)ethylamine.

Applications in Research and Drug Development

The unique chemical structure of 2-(Thiophen-2-yl)ethylamine makes it a valuable precursor in
several areas of research and development.

Medicinal Chemistry

This compound serves as a crucial intermediate in the synthesis of various biologically active
molecules. It is a key building block for important drugs used in the treatment of cardiovascular
and cerebrovascular diseases.[3][9] Its derivatives have been investigated for a range of
therapeutic applications, including:

o HCV Replication Inhibitors: Used in the synthesis of geldanamycin derivatives that target
Hsp90, a protein implicated in HCV replication.[1]

o Sodium Channel Blockers: A reactant in the synthesis of acylguanidine derivatives with
potential as sodium channel blockers.

» Anti-inflammatory and Antitubercular Agents: Used to create Schiff bases of isatin, which
have shown in vitro anti-inflammatory and antitubercular activity.[1]

Materials Science
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Beyond pharmaceuticals, 2-(Thiophen-2-yl)ethylamine has applications in the development of
advanced materials:

» Functionalization of Carbon Nanotubes: It is suitable for functionalizing multiwall carbon
nanotubes (MWCNTS).[1]

» Hybrid Solar Cells: Investigated as a substitute for the pyridine ligand to improve the
performance of poly(3-hexylthiophene)/CdSe hybrid solar cells.[1]

Conceptual Workflow of Applications
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Caption: Key application areas of 2-(Thiophen-2-yl)ethylamine.

Conclusion

2-(Thiophen-2-yl)ethylamine is a compound of significant interest due to its versatile reactivity
and the inherent biological relevance of the thiophene scaffold. Its role as a key intermediate in
the synthesis of pharmaceuticals and advanced materials underscores its importance in both
academic and industrial research. A solid understanding of its synthesis, properties, and safe
handling procedures is essential for leveraging its full potential in the development of novel
chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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